Cas no 208445-06-1 (8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt)

• Product Name: 8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt
• CAS No: 208445-06-1
• MF: C₁₀H₁₀BrN₅NaO₆PS
• MW: 462.148830890656
• CID: 4636074
• PubChem ID: 329825500
• Update Time: 2025-06-30

8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt Chemical and Physical Properties

Names and Identifiers

• Rp-8-Bromo-cGMPS sodium salt
• Rp-8-Bromoguanosine- 3′, 5′- cyclic monophosphorothioate sodium salt
• Rp-8-bromo-Cyclic GMPS (sodium salt)
• Rp-8-Br-cGMPS sodium salt >=98% (HPLC)
• 8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt
• Rp-8-Br-Cgmps
• Guanosine, 8-bromo-, cyclic 3',5'-[(R)-(hydrogen phosphorothioate)], monosodium salt
• J-008703
• Guanosine,8-bromo-,cyclic 3',5'-[hydrogen(R)-phosphorothioate](9ci)
• Guanosine,8-bromo-,cyclic 3',5'-[hydrogen(S)-phosphorothioate](9ci)
• Rp-8-Br-cGMPS sodium salt, >=98% (HPLC)
• 208445-06-1

• MDL： MFCD04037242
• Inchi： 1S/C10H11BrN5O6PS.Na/c11-9-13-3-6(14-10(12)15-7(3)18)16(9)8-4(17)5-2(21-8)1-20-23(19,24)22-5;/h2,4-5,8,17H,1H2,(H,19,24)(H3,12,14,15,18);/q;+1/p-1/t2-,4-,5-,8-,23-;/m1./s1
• InChI Key： CHTSSROWUAICIL-GMKUFTCMSA-M
• SMILES： [C@@H]1(N2C3N=C(N)NC(=O)C=3N=C2Br)O[C@@H]2CO[P@@](=O)([S-])O[C@H]2[C@H]1O.[Na+]

Computed Properties

• Exact Mass: 460.91705g/mol
• Monoisotopic Mass: 460.91705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 661
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188Ų

8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 8-bromo-guanosinecyclic3',5'-[(R)-(hydrogenphosphorothioate)],monosodiumsalt

8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt (CAS No. 208445-06-1)

8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt (CAS No. 208445-06-1) is a specialized nucleotide analog that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is a modified form of guanosine, a crucial component of RNA, and its unique structure and properties make it a valuable tool in various research applications.

The monosodium salt form of this compound enhances its solubility and stability, making it suitable for a wide range of experimental conditions. The introduction of the bromine atom at the 8-position of the guanosine base and the (R)-hydrogenphosphorothioate group at the 3',5'-positions confers specific biological activities and pharmacological properties that are not observed in native guanosine.

Recent studies have highlighted the potential of 8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt in modulating cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit specific kinases involved in cancer cell proliferation, making it a promising candidate for anticancer drug development.

In addition to its anticancer potential, this compound has also been investigated for its role in modulating immune responses. A study in the Nature Communications journal demonstrated that 8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt can activate certain immune cells, suggesting its potential use in immunotherapy and vaccine development.

The unique structure of this compound allows it to interact with specific cellular targets, such as protein kinases and G-protein coupled receptors (GPCRs). This interaction can lead to altered signaling cascades, which can be harnessed for therapeutic purposes. For example, a recent study in the Biochemical Journal explored the ability of this compound to modulate GPCR signaling in neuronal cells, providing insights into its potential neuroprotective effects.

In preclinical studies, 8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt has shown promising results in various disease models. It has been tested for its efficacy in treating inflammatory disorders, neurodegenerative diseases, and viral infections. The compound's ability to modulate multiple signaling pathways simultaneously makes it a versatile tool for drug discovery and development.

The synthesis of 8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt involves several steps, including the bromination of guanosine at the 8-position and the subsequent modification of the ribose moiety to introduce the (R)-hydrogenphosphorothioate group. The final step involves converting the resulting product into its monosodium salt form to enhance solubility and stability.

The purity and quality of this compound are crucial for its use in research applications. High-purity samples are typically obtained through advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques ensure that the compound meets the stringent requirements for use in biological assays and clinical trials.

In conclusion, 8-bromo-guanosinecyclic 3',5'-[(R)-(hydrogenphosphorothioate)], monosodium salt (CAS No. 208445-06-1) is a versatile nucleotide analog with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structure and biological activities make it a valuable tool for researchers exploring new therapeutic strategies for cancer, inflammation, neurodegeneration, and viral infections. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.